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Compound of Interest

Compound Name: 2,3-Dimethyl-1,4-dinitrobenzene

Cat. No.: B1342626

Get Quote

Technical Guide: 2,3-Dimethyl-1,4-
dinitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dimethyl-1,4-dinitrobenzene,

with a focus on its synthesis and physicochemical properties. Due to a lack of available

experimental data, this guide also highlights the current data gap regarding the quantitative

solubility of this compound.

Physicochemical Properties
2,3-Dimethyl-1,4-dinitrobenzene is an organic compound with the chemical formula

C₈H₈N₂O₄.[1] It is also known by other names such as 3,6-Dinitro-1,2-xylene.[1]
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Property Value Source

Molecular Weight 196.16 g/mol [1]

Molecular Formula C₈H₈N₂O₄ [1]

IUPAC Name
2,3-dimethyl-1,4-

dinitrobenzene
[1]

CAS Number 70605-73-1 [2]

Synonyms 3,6-Dinitro-o-xylene [1]

Solubility Data
As of the latest literature review, specific quantitative solubility data for 2,3-Dimethyl-1,4-
dinitrobenzene in various solvents at different temperatures is not readily available in

published scientific literature. The compound is expected to be soluble in common organic

solvents, a characteristic typical for dinitroaromatic compounds.[3][4] However, without

experimental determination, precise solubility values cannot be provided.

For context, related dinitrobenzene compounds exhibit the following general solubility

behaviors:

1,4-Dinitrobenzene: Sparingly soluble in water (approximately 0.01 g/100 mL at 25 °C), but

soluble in organic solvents like ethanol, acetone, and chloroform.

1,3-Dinitrobenzene: Soluble in organic solvents.[5]

It is important to note that these are different isomers and their solubility characteristics may not

be directly extrapolated to 2,3-Dimethyl-1,4-dinitrobenzene. The development of any process

involving this compound would necessitate experimental determination of its solubility in the

relevant solvent systems.

Experimental Protocols
Synthesis of 2,3-Dimethyl-1,4-dinitrobenzene

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-1_4-dinitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-1_4-dinitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-1_4-dinitrobenzene
https://www.pharmaffiliates.com/en/70605-73-1-2-3-dimethyl-1-4-dinitrobenzene-pa270025584.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-1_4-dinitrobenzene
https://www.benchchem.com/product/b1342626/docs?utm_src=pdf-body#2-3-dimethyl-1-4-dinitrobenzene-solubility-data
https://www.benchchem.com/product/b1342626/docs?utm_src=pdf-body#2-3-dimethyl-1-4-dinitrobenzene-solubility-data
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=932
https://www.solubilityofthings.com/15-dimethyl-24-dinitro-benzene
https://en.wikipedia.org/wiki/1,3-Dinitrobenzene
https://www.benchchem.com/product/b1342626/docs?utm_src=pdf-body#2-3-dimethyl-1-4-dinitrobenzene-solubility-data
https://www.benchchem.com/product/b1342626/docs?utm_src=pdf-body#2-3-dimethyl-1-4-dinitrobenzene-solubility-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,3-Dimethyl-1,4-dinitrobenzene is typically synthesized as a by-product during the nitration

of o-xylene.[6] The primary products of this reaction are usually 3-nitro-o-xylene and 4-nitro-o-

xylene. Further nitration of the initial mononitrated products can lead to the formation of various

dinitro-xylene isomers, including 2,3-Dimethyl-1,4-dinitrobenzene.

A general procedure for the nitration of xylene to obtain dinitro-xylenes is as follows. It is

important to note that this is a generalized protocol and may require optimization for the

selective synthesis or isolation of 2,3-Dimethyl-1,4-dinitrobenzene.

Materials:

p-Xylene (or o-xylene for the synthesis of related isomers)

Concentrated Nitric Acid

Concentrated Sulfuric Acid

Crushed Ice

Aqueous Sodium Bicarbonate

Glacial Acetic Acid (for recrystallization)

Methanol (for washing)

Procedure:

Preparation of the Nitrating Mixture: Carefully add concentrated sulfuric acid to concentrated

nitric acid in a flask, while cooling the mixture in an ice bath.

Nitration Reaction: Slowly add p-xylene to the nitrating mixture dropwise, maintaining a

controlled temperature. The reaction to produce dinitro-p-xylene is typically carried out at a

higher temperature (e.g., 80°C) than the initial mononitration.[7]

Quenching: After the reaction is complete, pour the reaction mixture onto crushed ice. This

will cause the crude product to precipitate.
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Filtration and Washing: Filter the precipitate and wash it with a dilute aqueous solution of

sodium bicarbonate to neutralize any remaining acid, followed by washing with water.[7]

Recrystallization: The crude product can be purified by recrystallization from a suitable

solvent, such as glacial acetic acid.[7]

Final Washing and Drying: Wash the recrystallized product with methanol and dry it under a

vacuum.[7]

Note: The nitration of xylenes can produce a mixture of isomers. The separation of these

isomers can be challenging and may require techniques like fractional crystallization. For

instance, in the synthesis of dinitro-p-xylenes, the 2,6-isomer can be separated from the 2,3-

isomer based on its lower solubility in cold ethyl alcohol.[7]

Visualizations
Experimental Workflow for the Synthesis of Dinitro-
Xylenes
The following diagram illustrates a typical workflow for the synthesis of dinitro-xylenes via the

nitration of xylene.
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Caption: A generalized workflow for the synthesis of dinitro-xylenes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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